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Compound of Interest

Compound Name: Allyl propyl sulfide
CAS No.: 27817-67-0
Cat. No.: B1266536
Get Quote

For Immediate Reference: Key Safety and Logistical Information for Allyl Propyl Sulfide

Allyl propyl sulfide is a compound that requires careful handling due to its potential hazards,
including skin, eye, and respiratory irritation, as well as its flammaubility.[1][2] This guide
provides essential, step-by-step procedures for researchers, scientists, and drug development
professionals to ensure safe operational and disposal practices. Adherence to these protocols
is critical for mitigating risks and maintaining a secure laboratory environment.

Quantitative Data Summary

For rapid assessment, the following table summarizes key quantitative data for Allyl propyl
sulfide.
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Property

Value

Source(s)

Occupational Exposure Limits

TLV (Threshold Limit Value)

0.5 ppm as TWA (Time-
Weighted Average); (SEN)

[2](3]

OSHA PEL (Permissible

Exposure Limit)

TWA 2 ppm (12 mg/m3)

[4]

NIOSH REL (Recommended

Exposure Limit)

TWA 2 ppm (12 mg/m3); ST 3
ppm (18 mg/m3)

[4]

MAK

12 mg/m3, 2 ppm; peak

limitation category: 1(1)

[3]

Physical Properties

Flash Point

56°C (132.8°F) - 57.22°C
(135°F)

[2]141(5]

Boiling Point

66-68°C at 16 mmHg

[6]

Vapor Pressure

50 Pa (at 20°C)

[4]

Vapor Density

5.1 (air=1)

[6]

Spill Response Distances

Immediate Precautionary

Measure (Small or Large Spill)

Isolate spill or leak area for at
least 50 meters (150 feet) in all

directions.

[7](8]

Large Spill

Consider initial downwind
evacuation for at least 300
meters (1000 feet).

[7](8]

Fire Involvement

ISOLATE for 800 meters (1/2
mile) in all directions; also,
consider initial evacuation for
800 meters (1/2 mile) in all
directions.

[7](8]
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Personal Protective Equipment (PPE) Protocol

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The
following outlines the required equipment for handling Allyl propyl sulfide.

Required PPE:

o Eye and Face Protection: Tightly fitting safety goggles or a face shield are necessary to
prevent eye contact with splashes.[9] For enhanced protection, a face shield can be worn
over goggles.[10]

o Skin Protection:
o Gloves: Wear protective gloves.[3]

o Body: A laboratory coat or chemical-resistant suit should be worn.[10] Work clothing that
becomes wet or significantly contaminated should be removed and replaced immediately.

[7](8]

o Respiratory Protection: Use in a well-ventilated area.[3] If ventilation is inadequate or
working outside of a fume hood, a chemical protection suit including self-contained breathing
apparatus may be necessary.[2][3]

Experimental and Handling Protocols
Safe Handling Procedures

» Work Area Preparation: Ensure adequate ventilation, such as a functional chemical fume
hood.[3] An eyewash fountain and emergency shower should be readily accessible.[11]

« Ignition Source Control: Allyl propyl sulfide is combustible.[2] Keep away from open
flames, sparks, and hot surfaces.[1][3] Use non-sparking tools and take precautionary

measures against static discharge.[3][12]
e Chemical Handling:
o Avoid direct contact with skin, eyes, and clothing.[4]

o Avoid breathing fumes, mists, or vapors.[4]
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o When working with temperatures above 56°C, use a closed system and ventilation.[2][3]

Hygiene Practices: Wash hands thoroughly after handling.[4] Do not eat, smoke, or drink in
the handling area.[11]

Storage Plan

Container: Keep the container tightly closed and store in a well-ventilated place.[4][12]

Temperature: Store in a cool, dry place.[4] Some sources recommend refrigerated
temperatures.[7][8]

Incompatibilities: Store separately from oxidizing agents.[3][11] Allyl propyl sulfide may
react vigorously with strong oxidizing agents and is also incompatible with acids, diazo and
azo compounds, halocarbons, isocyanates, aldehydes, alkali metals, nitrides, hydrides, and
other strong reducing agents.[3]

Emergency Response and Disposal
Spill Response Plan

In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate personnel from the spill area who are not wearing
appropriate protective equipment.[11]

Isolate: Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[7] For
large spills, consider an initial downwind evacuation of at least 300 meters (1000 feet).[7]

Control Ignition Sources: Remove all sources of ignition from the area.[7][11]

Containment: Absorb the liquid with an inert material such as absorbent paper, vermiculite,
dry sand, or earth.[7][11] Be cautious as some absorbents like dirt/earth can be potentially
incompatible.[7][8]

Collection: Place the contaminated absorbent material into a sealed, vapor-tight plastic bag
for disposal.[6][7]
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o Decontamination: Wash all contaminated surfaces with 60-70% ethanol, followed by washing
with a soap and water solution.[7]

e Re-entry: Do not re-enter the contaminated area until a safety officer has verified that it has
been properly cleaned.[7]

Disposal Plan

o Waste Classification: Allyl propyl sulfide and contaminated materials may need to be
disposed of as hazardous waste.[11]

o Regulatory Compliance: Entrust the disposal to a licensed waste disposal company and
consult with your state's Department of Environmental Protection (DEP) or the regional office
of the Environmental Protection Agency (EPA) for specific recommendations.[1][11]

o Container Disposal: Before disposing of the empty container, ensure its contents are
completely removed.[1] Dispose of the container in accordance with local and national
regulations.[1]

Visual Workflow: Allyl Propyl Sulfide Spill Response
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Immediate Actions
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Caption: Workflow for handling an Allyl propyl sulfide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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